Cas no 1388038-14-9 (2-Chloro-3-cyanophenylhydrazine)

• Product Name: 2-Chloro-3-cyanophenylhydrazine
• CAS No: 1388038-14-9
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 4797888
• Update Time: 2025-06-11

2-Chloro-3-cyanophenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-cyanophenylhydrazine

• Inchi： 1S/C7H6ClN3/c8-7-5(4-9)2-1-3-6(7)11-10/h1-3,11H,10H2
• InChI Key： BVCWAWYDWDZZTO-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CC=CC=1NN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.5
• Topological Polar Surface Area: 61.8

Additional information on 2-Chloro-3-cyanophenylhydrazine

Introduction to 2-Chloro-3-cyanophenylhydrazine (CAS No. 1388038-14-9)

2-Chloro-3-cyanophenylhydrazine, with the chemical formula C₆H₅ClN₂, is a versatile intermediate in organic synthesis and pharmaceutical research. This compound has garnered significant attention in the scientific community due to its unique structural properties and potential applications in drug development. Its molecular structure, featuring both a chloro and a cyano substituent on a phenyl ring, makes it a valuable building block for synthesizing more complex molecules.

The synthesis of 2-Chloro-3-cyanophenylhydrazine typically involves the reaction of 3-cyanophenylhydrazine with phosphorus oxychloride (POCl₃) in the presence of a catalytic amount of dimethylformamide (DMF). This reaction proceeds via nucleophilic substitution, where the hydrazine nitrogen attacks the chlorine atom on the phenyl ring, leading to the formation of the desired product. The use of POCl₃ as a reagent not only facilitates the reaction but also helps in driving off water, ensuring high yield and purity.

In recent years, 2-Chloro-3-cyanophenylhydrazine has been explored as a key intermediate in the development of novel pharmaceuticals. Its ability to undergo further functionalization makes it a valuable precursor for synthesizing heterocyclic compounds, which are widely used in medicinal chemistry. For instance, researchers have utilized this compound to develop new antiviral and anticancer agents. The chloro and cyano groups provide reactive sites that can be selectively modified, allowing for the creation of diverse molecular architectures.

One of the most promising applications of 2-Chloro-3-cyanophenylhydrazine is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often targeted in cancer therapy. By incorporating this compound into drug candidates, scientists have been able to develop molecules that specifically inhibit aberrant kinase activity, thereby blocking tumor growth and progression. Preliminary studies have shown that derivatives of 2-Chloro-3-cyanophenylhydrazine exhibit potent inhibitory effects on several kinases, including EGFR and JAK2.

The cyano group in the molecular structure of 2-Chloro-3-cyanophenylhydrazine also plays a significant role in its reactivity. It can participate in various chemical transformations, such as reduction to an amine or hydrolysis to a carboxylic acid. These transformations open up numerous possibilities for further derivatization, enabling the synthesis of structurally diverse compounds with tailored biological activities. For example, reduction of the cyano group can yield an amine that can be further functionalized into more complex pharmacophores.

In addition to its pharmaceutical applications, 2-Chloro-3-cyanophenylhydrazine has found utility in materials science. Its ability to form coordination complexes with transition metals has been explored for applications in catalysis and luminescent materials. The interaction between the nitrogen donor atoms in the hydrazine moiety and metal ions can lead to stable complexes with unique electronic properties. These complexes have potential uses in organic light-emitting diodes (OLEDs) and other optoelectronic devices.

The safety profile of 2-Chloro-3-cyanophenylhydrazine is another important consideration in its handling and application. While it is not classified as a hazardous material under standard conditions, appropriate precautions should be taken to avoid exposure due to its potential irritant properties. Personal protective equipment (PPE), such as gloves and safety goggles, should be worn when handling this compound. Additionally, good ventilation and proper waste disposal methods should be employed to minimize environmental impact.

The future prospects for 2-Chloro-3-cyanophenylhydrazine are promising, with ongoing research focusing on expanding its synthetic utility and exploring new applications. Advances in computational chemistry and automated synthesis techniques are expected to accelerate the discovery of novel derivatives with enhanced biological activities. Furthermore, interdisciplinary approaches combining organic synthesis with medicinal chemistry are likely to yield innovative drug candidates based on this versatile intermediate.